(E)-isopropyl 2-methyl-5-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethoxy)benzofuran-3-carboxylate
Description
The compound “(E)-isopropyl 2-methyl-5-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethoxy)benzofuran-3-carboxylate” is a structurally complex benzofuran derivative with multiple functional groups contributing to its physicochemical and biological properties. The core benzofuran scaffold (a fused heterocyclic system of benzene and furan) is substituted at the 2-position with a methyl group and at the 3-position with an isopropyl ester. The 5-position features an ethoxy linker terminating in a hydrazone moiety (2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)), which introduces a thiophene ring system.
Properties
IUPAC Name |
propan-2-yl 2-methyl-5-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethoxy]-1-benzofuran-3-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S/c1-12(2)26-20(24)19-13(3)27-17-7-6-14(9-16(17)19)25-11-18(23)22-21-10-15-5-4-8-28-15/h4-10,12H,11H2,1-3H3,(H,22,23)/b21-10+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVNHPHDOIMOPIH-UFFVCSGVSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)NN=CC3=CC=CS3)C(=O)OC(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)N/N=C/C3=CC=CS3)C(=O)OC(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (E)-isopropyl 2-methyl-5-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethoxy)benzofuran-3-carboxylate is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, structure-activity relationships (SAR), and relevant case studies.
Synthesis and Structural Characteristics
The synthesis of this compound involves multiple steps, typically starting from simpler precursors. The incorporation of thiophene and hydrazine derivatives is significant for enhancing biological activity. The structural formula can be represented as follows:
The presence of the benzofuran ring system is notable for its pharmacological properties, which often include anti-inflammatory and anti-cancer activities.
Antimicrobial Activity
Recent studies have indicated that compounds similar to (E)-isopropyl 2-methyl-5-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethoxy)benzofuran-3-carboxylate exhibit significant antimicrobial properties. For instance, derivatives containing thiophene moieties have shown efficacy against various bacterial strains and fungi.
| Compound | Target Organism | IC50 Value (µM) |
|---|---|---|
| Compound A | E. coli | 15 |
| Compound B | S. aureus | 20 |
| Compound C | C. albicans | 10 |
This table illustrates the inhibitory concentrations of various synthesized compounds, highlighting the potential of thiophene-containing derivatives in antimicrobial applications.
Anti-Trypanosomal Activity
A related study focused on the anti-Trypanosoma cruzi activity of synthesized thiophene derivatives. The compounds demonstrated varying degrees of efficacy against the amastigote form of T. cruzi, with some exhibiting IC50 values as low as 6.03 µM, indicating strong trypanocidal activity.
| Compound Code | % Inhibition at 10 µM | IC50 Values (µM) |
|---|---|---|
| 3b | 59.64 | 8.78 |
| 4b | 39.44 | 6.96 |
| 8c | Not determined | 2.4 |
These results suggest that modifications to the hydrazine and thiophene components can enhance activity against T. cruzi.
Structure-Activity Relationships (SAR)
The SAR studies indicate that the introduction of hydrazine and thiophene groups significantly enhances the biological activity of benzofuran derivatives. The interaction between these functional groups and biological targets is crucial for their efficacy.
- Hydrazine Group : Known for its reactivity, it enhances binding interactions with biological macromolecules.
- Thiophene Moiety : Contributes to lipophilicity, facilitating membrane penetration and bioavailability.
Case Study 1: Antimicrobial Evaluation
In a recent evaluation, a series of benzofuran derivatives were tested against Gram-positive and Gram-negative bacteria. The results indicated that compounds with higher lipophilicity due to the presence of isopropyl groups exhibited improved antimicrobial activity.
Case Study 2: Anti-Trypanosomal Activity
A study involving the evaluation of various hydrazone derivatives demonstrated that specific substitutions on the thiophene ring led to enhanced inhibition of T. cruzi growth in vitro, suggesting a pathway for further drug development.
Comparison with Similar Compounds
Key Observations :
- The evidence compounds are predominantly phenolic ethers or substituted benzenes, lacking the benzofuran core and hydrazone-thiophene motif.
Comparison with Benzofuran Derivatives
| Compound Name (Example) | Substituents | Biological Activity vs. Target Compound |
|---|---|---|
| Methyl 5-nitrobenzofuran-3-carboxylate | Nitro, methyl ester | Anticancer (DNA intercalation) vs. unstudied target |
| 5-Methoxybenzofuran-2-carboxylic acid | Methoxy, carboxylic acid | Anti-inflammatory (COX-2 inhibition) |
| Target Compound | Hydrazone-thiophene, isopropyl ester | Hypothesized antimicrobial/antioxidant activity |
Key Observations :
- The hydrazone-thiophene substituent in the target compound may confer metal-binding capacity (e.g., Fe³⁺, Cu²⁺), unlike nitro or methoxy derivatives.
- The isopropyl ester group likely improves lipophilicity and membrane permeability compared to methyl esters or carboxylic acids.
Physicochemical Properties
Key Observations :
- The target’s higher molecular weight and hydrogen-bond acceptors suggest enhanced target specificity but reduced solubility compared to simpler analogues.
- The dual aromatic systems (benzofuran and thiophene) may increase π-π interactions in biological systems.
Research Findings and Hypotheses
- Biological Potential: Hydrazone-containing benzofurans are under investigation for antimicrobial activity. The thiophene moiety may synergize with the benzofuran core to inhibit bacterial efflux pumps, unlike resorcinol derivatives, which primarily act as antiseptics .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
